Cas no 1216994-21-6 (Methyl 5-fluoro-2-(2-methoxy-2-oxoethoxy)benzoate)

• Product Name: Methyl 5-fluoro-2-(2-methoxy-2-oxoethoxy)benzoate
• CAS No: 1216994-21-6
• MF: C₁₁H₁₁FO₅
• MW: 242.200447320938
• CID: 3165731
• PubChem ID: 86811300
• Update Time: 2025-04-21

Methyl 5-fluoro-2-(2-methoxy-2-oxoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-(2-methoxy-2-oxoethoxy)benzoate
• Reaxys ID: 20240220
• Benzoic acid, 5-fluoro-2-(2-methoxy-2-oxoethoxy)-, methyl ester
• Methyl5-Fluoro-2-(2-methoxy-2-oxoethoxy)benzoate
• AKOS025393739
• SCHEMBL25337583
• TS-00726
• 1216994-21-6

• MDL： MFCD26099151
• Inchi： 1S/C11H11FO5/c1-15-10(13)6-17-9-4-3-7(12)5-8(9)11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： CCDZEMVTCIJYQB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=CC=C1OCC(OC)=O

Computed Properties

• Exact Mass: 242.05905161Da
• Monoisotopic Mass: 242.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų